Cas no 26524-76-5 ((2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile)

(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile is a fluorinated unsaturated nitrile derivative with a reactive amino group and chloro substituent. Its key structural features include a conjugated system with an electron-withdrawing trifluoromethyl group, enhancing its utility as an intermediate in organic synthesis. The compound’s trifluoromethyl moiety contributes to increased stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The presence of both amino and chloro functional groups allows for selective modifications, enabling diverse derivatization pathways. Its rigid (2E)-configuration ensures consistent reactivity, particularly in cyclization or nucleophilic substitution reactions. This compound is suited for advanced synthetic routes requiring precise control over stereochemistry and functional group compatibility.

(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile structure

26524-76-5 structure

Product Name:(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile

CAS No:26524-76-5

MF:C₄H₂ClF₃N₂

MW:170.520289897919

MDL:MFCD04972652

CID:4711989

Update Time:2025-05-24

(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile
- E-3-AMINO-2-CHLORO-4,4,4-TRIFLUOROBUT-2-ENE NITRILE
- SBB088446
- PC1988
- 3-amino-2-chloro-4,4,4-trifluorobut-2-enenitrile
- (E)-3-amino-2-chloro-4,4,4-trifluorobut-2-enenitrile
- MDL： MFCD04972652
- Inchi： 1S/C4H2ClF3N2/c5-2(1-9)3(10)4(6,7)8/h10H2/b3-2+
- InChI Key： ISDYYBUDSBPDEL-NSCUHMNNSA-N
- SMILES： Cl/C(/C#N)=C(\C(F)(F)F)/N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 208
Topological Polar Surface Area: 49.8

(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB148435-1 g	E-3-Amino-2-chloro-4,4,4-trifluorobut-2-ene nitrile, 98%; .	26524-76-5	98%	1g	€280.00	2022-06-12
abcr	AB148435-5 g	E-3-Amino-2-chloro-4,4,4-trifluorobut-2-ene nitrile, 98%; .	26524-76-5	98%	5g	€760.00	2022-06-12
abcr	AB148435-1g	E-3-Amino-2-chloro-4,4,4-trifluorobut-2-ene nitrile, 98%; .	26524-76-5	98%	1g	€265.00	2024-04-18
abcr	AB148435-5g	E-3-Amino-2-chloro-4,4,4-trifluorobut-2-ene nitrile, 98%; .	26524-76-5	98%	5g	€650.00	2024-04-18
abcr	AB148435-10g	E-3-Amino-2-chloro-4,4,4-trifluorobut-2-ene nitrile, 98%; .	26524-76-5	98%	10g	€1095.00	2024-04-18

(2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile

Recent Advances in the Study of (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile (CAS: 26524-76-5)

The compound (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile (CAS: 26524-76-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have demonstrated that this trifluoromethyl-containing enaminonitrile derivative exhibits remarkable stability and reactivity, making it an attractive intermediate for the synthesis of various heterocyclic compounds. The presence of both amino and cyano groups in conjugation with the electron-withdrawing trifluoromethyl group creates a versatile platform for further chemical modifications. Several research groups have reported successful applications of this compound in the synthesis of novel pyrimidine and pyridine derivatives with potential pharmacological activities.

In terms of biological activity, preliminary screening results indicate that (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile shows moderate inhibitory effects against certain kinase enzymes, particularly those involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry reported its IC50 values in the low micromolar range against selected protein kinases, suggesting its potential as a lead compound for anti-inflammatory drug development. The trifluoromethyl group appears to play a crucial role in enhancing both the binding affinity and metabolic stability of the resulting compounds.

Significant progress has been made in optimizing the synthetic routes for this compound. Recent publications describe improved methods for its preparation with higher yields (up to 85%) and better purity profiles. These advances have facilitated more extensive biological evaluation and structure-activity relationship studies. Notably, a green chemistry approach using water as solvent has been successfully applied to its synthesis, addressing environmental concerns associated with traditional organic synthesis methods.

The compound's potential as a versatile building block in medicinal chemistry is further highlighted by its successful incorporation into several drug-like scaffolds. Researchers have utilized its reactive sites to construct complex molecular architectures with improved pharmacokinetic properties. Particularly promising are its applications in the development of CNS-active compounds, where the trifluoromethyl group enhances blood-brain barrier penetration.

Future research directions for this compound include more extensive pharmacological profiling, toxicological evaluation, and further optimization of its synthetic accessibility. The growing body of evidence suggests that (2E)-3-Amino-2-chloro-4,4,4-trifluorobut-2-enenitrile represents a valuable addition to the medicinal chemist's toolbox, with potential applications spanning multiple therapeutic areas including inflammation, oncology, and CNS disorders.